Cas no 1805950-18-8 (3-Bromo-5-nitro-2-(trifluoromethylthio)toluene)

• Product Name: 3-Bromo-5-nitro-2-(trifluoromethylthio)toluene
• CAS No: 1805950-18-8
• MF: C₈H₅BrF₃NO₂S
• MW: 316.095010519028
• CID: 4977605
• Update Time: 2025-07-02

3-Bromo-5-nitro-2-(trifluoromethylthio)toluene Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-5-nitro-2-(trifluoromethylthio)toluene

• Inchi： 1S/C8H5BrF3NO2S/c1-4-2-5(13(14)15)3-6(9)7(4)16-8(10,11)12/h2-3H,1H3
• InChI Key： XQQJANWZRLMRJN-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CC(C)=C1SC(F)(F)F)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 271
• XLogP3: 4.5
• Topological Polar Surface Area: 71.1

Additional information on 3-Bromo-5-nitro-2-(trifluoromethylthio)toluene

Professional Introduction to 3-Bromo-5-nitro-2-(trifluoromethylthio)toluene (CAS No. 1805950-18-8)

3-Bromo-5-nitro-2-(trifluoromethylthio)toluene, with the CAS number 1805950-18-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound belongs to a class of aromatic heterocycles characterized by the presence of bromine, nitro, and trifluoromethylthio substituents, which endow it with unique chemical properties and reactivity. The strategic arrangement of these functional groups on the toluene backbone makes it a valuable intermediate in the synthesis of various bioactive molecules and advanced materials.

The structural features of 3-Bromo-5-nitro-2-(trifluoromethylthio)toluene contribute to its versatility in synthetic chemistry. The bromine atom at the 3-position provides a reactive site for cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are widely employed in the construction of complex molecular architectures. The nitro group at the 5-position can be reduced to an amine, offering a pathway to introduce amine functionalities into the molecule. Additionally, the trifluoromethylthio group at the 2-position introduces both electronic and steric effects, influencing the compound's reactivity and solubility characteristics.

In recent years, there has been a growing interest in developing novel pharmaceutical agents with enhanced efficacy and reduced side effects. 3-Bromo-5-nitro-2-(trifluoromethylthio)toluene has emerged as a key intermediate in the synthesis of several lead compounds that exhibit promising biological activity. For instance, researchers have utilized this compound to develop novel antitumor agents that target specific enzymatic pathways involved in cancer cell proliferation. The trifluoromethylthio group, in particular, has been shown to improve metabolic stability and binding affinity, making it an attractive moiety for drug design.

The pharmaceutical industry has also explored the use of 3-Bromo-5-nitro-2-(trifluoromethylthio)toluene in the development of antimicrobial and anti-inflammatory drugs. The bromine and nitro substituents facilitate further functionalization, allowing for the creation of derivatives with tailored pharmacological properties. Recent studies have demonstrated that certain derivatives of this compound exhibit potent activity against Gram-negative bacteria, highlighting its potential as a scaffold for novel antibiotics.

Beyond pharmaceutical applications, 3-Bromo-5-nitro-2-(trifluoromethylthio)toluene has found utility in materials science. Its unique electronic properties make it a suitable candidate for use in organic light-emitting diodes (OLEDs), liquid crystal displays (LCDs), and other optoelectronic devices. The presence of fluorine atoms enhances electron-withdrawing effects, which can be leveraged to optimize charge transport properties in these materials.

The synthesis of 3-Bromo-5-nitro-2-(trifluoromethylthio)toluene involves multi-step organic transformations that require precise control over reaction conditions. Typically, the synthesis begins with the bromination of toluene followed by nitration to introduce the nitro group at the desired position. Subsequent functionalization with a trifluoromethylthio group completes the molecular architecture. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations, are often employed to achieve high yields and purity.

The growing demand for specialized intermediates like 3-Bromo-5-nitro-2-(trifluoromethylthio)toluene has spurred innovation in synthetic methodologies. Researchers are continuously exploring new ways to streamline synthetic routes, reduce costs, and improve sustainability. Green chemistry principles are being increasingly adopted to minimize waste and hazardous byproducts, ensuring that the production of these valuable compounds is environmentally friendly.

In conclusion, 3-Bromo-5-nitro-2-(trifluoromethylthio)toluene (CAS No. 1805950-18-8) is a multifunctional organic compound with broad applications in pharmaceuticals and materials science. Its unique structural features make it a versatile intermediate for synthesizing bioactive molecules and advanced materials. As research in this field progresses, new applications and synthetic strategies are likely to emerge, further solidifying its importance in modern chemistry.